Cas no 1806591-31-0 (3-Mercapto-2-nitrophenylhydrazine)

• Product Name: 3-Mercapto-2-nitrophenylhydrazine
• CAS No: 1806591-31-0
• MF: C₆H₇N₃O₂S
• MW: 185.203679323196
• CID: 4934344
• Update Time: 2025-05-30

3-Mercapto-2-nitrophenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 3-Mercapto-2-nitrophenylhydrazine

• Inchi： 1S/C6H7N3O2S/c7-8-4-2-1-3-5(12)6(4)9(10)11/h1-3,8,12H,7H2
• InChI Key： MAYAVCMOZJXMHY-UHFFFAOYSA-N
• SMILES： SC1=CC=CC(=C1[N+](=O)[O-])NN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• XLogP3: 1.7
• Topological Polar Surface Area: 84.9

Additional information on 3-Mercapto-2-nitrophenylhydrazine

Recent Advances in the Application of 3-Mercapto-2-nitrophenylhydrazine (CAS: 1806591-31-0) in Chemical Biology and Pharmaceutical Research

3-Mercapto-2-nitrophenylhydrazine (CAS: 1806591-31-0) is a specialized chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in chemical biology and pharmaceutical research. This compound, characterized by its mercapto and nitro functional groups, serves as a versatile building block in the synthesis of novel bioactive molecules. Recent studies have explored its utility in drug discovery, chemical probes, and as a precursor for complex heterocyclic compounds. This research brief aims to summarize the latest findings and advancements related to this compound, providing insights into its mechanisms, applications, and future prospects.

One of the most notable applications of 3-Mercapto-2-nitrophenylhydrazine is its role in the development of enzyme inhibitors. Researchers have utilized its reactive thiol group to design covalent inhibitors targeting specific enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in inhibiting cysteine proteases, which are implicated in various pathological conditions, including cancer and inflammatory diseases. The study highlighted the compound's ability to form stable covalent bonds with the active-site cysteine residues, leading to potent and selective inhibition.

In addition to its inhibitory properties, 3-Mercapto-2-nitrophenylhydrazine has been employed as a key intermediate in the synthesis of heterocyclic compounds. A recent publication in Organic Letters detailed a novel synthetic route utilizing this compound to produce pyrazole and thiazole derivatives, which exhibit a broad spectrum of biological activities. The researchers emphasized the compound's role in facilitating efficient cyclization reactions, yielding high-purity products with potential therapeutic applications. This advancement underscores the compound's versatility in organic synthesis and its contribution to expanding the chemical space for drug discovery.

Furthermore, the compound's unique electronic properties have made it a subject of interest in materials science. A 2024 study in Chemical Communications reported the use of 3-Mercapto-2-nitrophenylhydrazine as a ligand for the preparation of metal-organic frameworks (MOFs). The study demonstrated that the compound's nitro and thiol groups could coordinate with metal ions, resulting in MOFs with enhanced stability and catalytic activity. These findings open new avenues for the application of this compound in catalysis and materials design, bridging the gap between chemical biology and materials science.

Despite these promising developments, challenges remain in the large-scale synthesis and application of 3-Mercapto-2-nitrophenylhydrazine. Recent research has focused on optimizing synthetic protocols to improve yield and purity while minimizing environmental impact. A 2023 review in Green Chemistry highlighted innovative green chemistry approaches, such as solvent-free reactions and catalytic methods, that address these challenges. These efforts are critical for ensuring the sustainable use of this compound in industrial and pharmaceutical settings.

In conclusion, 3-Mercapto-2-nitrophenylhydrazine (CAS: 1806591-31-0) represents a valuable tool in chemical biology and pharmaceutical research, with applications ranging from enzyme inhibition to materials science. The latest studies underscore its versatility and potential, while also highlighting the need for continued research to overcome existing limitations. As the field advances, this compound is poised to play an increasingly important role in the discovery and development of novel therapeutics and functional materials.